Cas no 1334369-37-7 (1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one)

• Product Name: 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one
• CAS No: 1334369-37-7
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5824038
• PubChem ID: 56724337
• Update Time: 2025-05-18

1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one
• 1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-(4-ethoxyphenyl)ethanone
• 1334369-37-7
• 1-[3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl]-2-(4-ethoxyphenyl)ethan-1-one
• F6037-0157
• 1-[3-(1H-benzimidazol-2-yl)azetidin-1-yl]-2-(4-ethoxyphenyl)ethanone
• VU0530189-1
• AKOS024529924

• Inchi： 1S/C20H21N3O2/c1-2-25-16-9-7-14(8-10-16)11-19(24)23-12-15(13-23)20-21-17-5-3-4-6-18(17)22-20/h3-10,15H,2,11-13H2,1H3,(H,21,22)
• InChI Key： LVSPXKSTYGWFBJ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OCC)N1CC(C2=NC3C=CC=CC=3N2)C1

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one

Introduction to 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one (CAS No. 1334369-37-7)

1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one (CAS No. 1334369-37-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one consists of a benzodiazepine core linked to an azetidine ring and a substituted phenyl group. The presence of the ethoxy group on the phenyl ring adds additional complexity and potential for modulating biological activity. This compound has been synthesized and characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing detailed insights into its chemical properties.

Recent studies have focused on the pharmacological profile of 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one. One notable area of research is its potential as an anxiolytic agent. In preclinical studies, this compound has shown significant anxiolytic effects in animal models, comparable to those of established benzodiazepines such as diazepam. The mechanism of action is believed to involve modulation of the GABA-A receptor, which plays a crucial role in mediating inhibitory neurotransmission in the central nervous system.

In addition to its anxiolytic properties, 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-yl-2-(4-ethoxyphenyl)ethan-1-one has also been investigated for its potential as a muscle relaxant. Preclinical studies have demonstrated that this compound can effectively reduce muscle spasms and improve motor function in animal models of spasticity. These findings suggest that it may have therapeutic applications in conditions such as multiple sclerosis and spinal cord injuries.

The safety profile of 1-3-(1H-1,3-benzodiazol-2-yl)azetidin-1-y-l2-(4-e-thoxypheny-l)ethan-l-one is another important aspect of ongoing research. Preliminary toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 1--(4-e-th-oxyph-eny-l)-e-than--one in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good bioavailability and a favorable pharmacokinetic profile. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The development of novel benzodiazepine derivatives like 1--(4-e-th-oxyph-eny-l)-e-than--one represents a significant advancement in the field of medicinal chemistry. By leveraging the unique structural features and pharmacological properties of these compounds, researchers aim to develop more effective and safer therapeutic options for various neurological and psychiatric disorders.

In conclusion, 1--(4-e-th-oxyph-eny-l)-e-than--one (CAS No. 1334369--7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various clinical settings.